Cas no 862409-84-5 (3-(chloromethyl)pyrrolidin-2-one)

• Product Name: 3-(chloromethyl)pyrrolidin-2-one
• CAS No: 862409-84-5
• MF: C₅H₈ClNO
• MW: 133.576120376587
• CID: 4248402
• PubChem ID: 12166827
• Update Time: 2025-10-24

3-(chloromethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-(chloromethyl)-
• 3-(chloromethyl)pyrrolidin-2-one
• AKOS006377674
• 862409-84-5

• Inchi： 1S/C5H8ClNO/c6-3-4-1-2-7-5(4)8/h4H,1-3H2,(H,7,8)
• InChI Key： SDGMSOJFBVJNGM-UHFFFAOYSA-N
• SMILES： N1CCC(CCl)C1=O

Computed Properties

• Exact Mass: 133.0294416Da
• Monoisotopic Mass: 133.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 3-(chloromethyl)pyrrolidin-2-one

Introduction to 3-(chloromethyl)pyrrolidin-2-one (CAS No. 862409-84-5) and Its Applications in Modern Chemical Biology

3-(chloromethyl)pyrrolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 862409-84-5, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic ketone features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a chloromethyl group and a pyrrolidinone core provides versatile reactivity, enabling its utility in multiple synthetic pathways and drug development strategies.

The compound's molecular structure, characterized by a five-membered nitrogen-containing ring fused with a ketone group, contributes to its remarkable chemical properties. The chloromethyl substituent (–CH₂Cl) is particularly noteworthy, as it serves as a reactive site for nucleophilic substitution reactions, facilitating the introduction of diverse functional groups. This feature is instrumental in constructing more complex molecules, such as peptidomimetics and enzyme inhibitors.

In recent years, 3-(chloromethyl)pyrrolidin-2-one has garnered attention for its role in the development of novel therapeutic agents. Researchers have leveraged its reactivity to design molecules targeting various biological pathways. For instance, studies have explored its potential in generating protease inhibitors, which are critical in treating conditions like cancer and inflammation. The pyrrolidinone moiety, known for its stability and bioisosteric properties with other heterocycles like piperidine or tetrahydropyran, enhances the solubility and metabolic profile of derived compounds.

One of the most compelling aspects of 3-(chloromethyl)pyrrolidin-2-one is its application in medicinal chemistry as a scaffold for drug discovery. The compound's ability to undergo selective modifications allows chemists to fine-tune pharmacokinetic and pharmacodynamic properties. Recent advances in computational chemistry have further accelerated the design of derivatives with enhanced binding affinity and reduced toxicity. For example, virtual screening techniques have been employed to identify candidates for kinase inhibition, where 3-(chloromethyl)pyrrolidin-2-one-based structures exhibit promising activity against target enzymes.

The versatility of this compound is also evident in its use as a precursor for synthesizing peptidomimetics—a class of molecules mimicking peptide sequences but with improved pharmacological profiles. By incorporating 3-(chloromethyl)pyrrolidin-2-one into libraries of compounds, researchers can explore novel interactions with biological targets. Such libraries are instrumental in high-throughput screening (HTS) campaigns, enabling the rapid identification of lead compounds for further optimization.

Furthermore, the compound's reactivity with nucleophiles has been exploited in the construction of macrocyclic frameworks, which are prevalent in natural products and bioactive molecules. The ability to introduce multiple functional groups via sequential reactions makes 3-(chloromethyl)pyrrolidin-2-one an invaluable building block. This approach has led to the discovery of several novel scaffolds with potential applications in antimicrobial and anticancer therapies.

The synthesis of 3-(chloromethyl)pyrrolidin-2-one itself is another area of interest. Modern synthetic methodologies have refined protocols for its preparation, emphasizing efficiency and scalability. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the chloromethyl group with high selectivity. These advancements ensure that researchers can access this key intermediate in sufficient quantities for large-scale applications.

In conclusion, 3-(chloromethyl)pyrrolidin-2-one (CAS No. 862409-84-5) represents a cornerstone in chemical biology and pharmaceutical innovation. Its unique structural features and reactivity make it indispensable for designing novel therapeutics targeting diverse diseases. As research continues to uncover new applications, this compound will undoubtedly remain at the forefront of drug discovery efforts.